molecular formula C8H12N4 B6204366 4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine CAS No. 1601124-96-2

4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine

Cat. No. B6204366
CAS RN: 1601124-96-2
M. Wt: 164.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of piperidine and 1,2,3-triazole . Piperidine is a heterocyclic organic compound, while 1,2,3-triazole is a class of azole compounds. The specific compound you mentioned could not be found in the databases I searched.


Molecular Structure Analysis

The molecular structure of this compound would likely involve a piperidine ring (a six-membered ring with one nitrogen atom) and a 1,2,3-triazole ring (a five-membered ring with two nitrogen atoms and three carbon atoms). The exact structure would depend on the positions of these rings and any additional functional groups .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds have been involved in reactions such as hydroxylation, bromination, and others .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, similar compounds have a molecular weight around 166.22 g/mol .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some triazole derivatives have been studied for their potential as anticancer agents, where they inhibit certain enzymes .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and use. Proper handling and disposal procedures should be followed to ensure safety .

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a therapeutic agent, further studies could be conducted to evaluate its efficacy and safety .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine' involves the use of a multistep reaction sequence. The first step involves the synthesis of 1-methyl-1H-1,2,3-triazole-5-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 1,2,3,6-tetrahydropyridine to form the desired product.", "Starting Materials": [ "Hydrazine hydrate", "Methyl acrylate", "Sodium azide", "Sodium hydroxide", "Sulfuric acid", "1,2,3,6-tetrahydropyridine", "Thionyl chloride" ], "Reaction": [ "Step 1: Synthesis of 1-methyl-1H-1,2,3-triazole-5-carboxylic acid", "a. Mix hydrazine hydrate and methyl acrylate in a 1:1 molar ratio and heat the mixture to 80-90°C for 24 hours.", "b. Cool the reaction mixture and add sodium hydroxide to adjust the pH to 8-9.", "c. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "d. Purify the product by column chromatography to obtain 1-methyl-1H-1,2,3-triazole-5-carboxylic acid.", "Step 2: Synthesis of 1-methyl-1H-1,2,3-triazole-5-carboxylic acid chloride", "a. Dissolve 1-methyl-1H-1,2,3-triazole-5-carboxylic acid in thionyl chloride and heat the mixture to reflux for 2 hours.", "b. Remove excess thionyl chloride under reduced pressure and purify the product by distillation to obtain 1-methyl-1H-1,2,3-triazole-5-carboxylic acid chloride.", "Step 3: Synthesis of 4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine", "a. Dissolve 1,2,3,6-tetrahydropyridine in dry dichloromethane and add 1-methyl-1H-1,2,3-triazole-5-carboxylic acid chloride dropwise with stirring.", "b. Add triethylamine to the reaction mixture to neutralize the hydrogen chloride generated during the reaction.", "c. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "d. Purify the product by column chromatography to obtain 4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine." ] }

CAS RN

1601124-96-2

Product Name

4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine

Molecular Formula

C8H12N4

Molecular Weight

164.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.